Cas no 1152866-89-1 (1-cyclopentyl-1H-pyrazol-4-amine)

1-cyclopentyl-1H-pyrazol-4-amine structure
1152866-89-1 structure
Product Name:1-cyclopentyl-1H-pyrazol-4-amine
CAS No:1152866-89-1
MF:C8H13N3
MW:151.208921194077
MDL:MFCD11128189
CID:5196237
PubChem ID:28373935
Update Time:2024-03-01

1-cyclopentyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-CYCLOPENTYL-1H-PYRAZOL-4-AMINE
    • 1-cyclopentylpyrazol-4-amine
    • CWB86689
    • STL414698
    • 1H-Pyrazol-4-amine, 1-cyclopentyl-
    • 1-cyclopentyl-1H-pyrazol-4-amine
    • MDL: MFCD11128189
    • Inchi: 1S/C8H13N3/c9-7-5-10-11(6-7)8-3-1-2-4-8/h5-6,8H,1-4,9H2
    • InChI Key: VSZNBQBPCFBEKJ-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)C1CCCC1

Computed Properties

  • Exact Mass: 151.110947427g/mol
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 43.8

1-cyclopentyl-1H-pyrazol-4-amine Pricemore >>

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